Cas no 1284404-29-0 ((2-Bromophenyl)(3,4-dichlorophenyl)methanol)

• Product Name: (2-Bromophenyl)(3,4-dichlorophenyl)methanol
• CAS No: 1284404-29-0
• MF: C₁₃H₉BrCl₂O
• MW: 332.019961118698
• MDL: MFCD12964383
• CID: 5188028
• Update Time: 2026-03-05

(2-Bromophenyl)(3,4-dichlorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Bromophenyl)(3,4-dichlorophenyl)methanol
• 2-Bromo-3',4'-dichlorobenzhydrol
• (2-bromophenyl)-(3,4-dichlorophenyl)methanol

• MDL： MFCD12964383
• Inchi： 1S/C13H9BrCl2O/c14-10-4-2-1-3-9(10)13(17)8-5-6-11(15)12(16)7-8/h1-7,13,17H
• InChI Key： ARKIOCDQBQGVSK-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1C=CC(=C(C=1)Cl)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 4.7
• Topological Polar Surface Area: 20.2

Additional information on (2-Bromophenyl)(3,4-dichlorophenyl)methanol

Recent Advances in the Study of (2-Bromophenyl)(3,4-dichlorophenyl)methanol (CAS: 1284404-29-0)

The compound (2-Bromophenyl)(3,4-dichlorophenyl)methanol, with the CAS number 1284404-29-0, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo- and dichloro-substituted phenyl groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research involves the synthesis and optimization of (2-Bromophenyl)(3,4-dichlorophenyl)methanol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized method employs a palladium-catalyzed coupling reaction, which enhances efficiency and reduces byproduct formation. This advancement is critical for facilitating further pharmacological evaluations and potential clinical applications.

Pharmacological studies have revealed that (2-Bromophenyl)(3,4-dichlorophenyl)methanol exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo experiments demonstrated its ability to selectively bind to GABA_A receptors, suggesting potential applications in the treatment of neurological disorders such as anxiety and epilepsy. Additionally, preliminary data indicate that the compound may possess anti-inflammatory properties, as evidenced by its inhibition of pro-inflammatory cytokines in murine models.

Further investigations into the mechanistic pathways of (2-Bromophenyl)(3,4-dichlorophenyl)methanol have utilized advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have elucidated the compound's binding interactions at the atomic level, providing a structural basis for its receptor affinity and selectivity. Such insights are invaluable for the design of derivatives with enhanced therapeutic profiles and reduced off-target effects.

Despite these promising findings, challenges remain in the development of (2-Bromophenyl)(3,4-dichlorophenyl)methanol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity require further exploration. Ongoing research aims to address these limitations through structural modifications and formulation strategies, with the goal of advancing the compound into preclinical trials.

In conclusion, (2-Bromophenyl)(3,4-dichlorophenyl)methanol (CAS: 1284404-29-0) represents a compelling candidate for drug development, with demonstrated pharmacological activity and a growing body of research supporting its potential. Continued efforts in synthesis optimization, mechanistic studies, and preclinical evaluations will be essential to fully realize its therapeutic promise. This compound exemplifies the intersection of chemical innovation and biological application, highlighting the dynamic progress in the field of chemical biology and pharmaceutical sciences.